Cas no 2172453-05-1 (1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172453-05-1
• MF: C₁₃H₂₄N₄OS
• MW: 284.420861244202
• CID: 5567701
• PubChem ID: 165596630
• Update Time: 2025-05-20

1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596659
• 2172453-05-1
• 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C13H24N4OS/c1-4-18-9-5-8-17-11(7-6-10(2)3)12(13(14)19)15-16-17/h10H,4-9H2,1-3H3,(H2,14,19)
• InChI Key： TVUDOEBKWABDKP-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(CCCOCC)N=N1)N

Computed Properties

• Exact Mass: 284.16708258g/mol
• Monoisotopic Mass: 284.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98Ų

Additional information on 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172453-05-1)

The compound 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172453-05-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This triazole-derived compound combines a carbothioamide functional group with an ethoxypropyl and a 3-methylbutyl side chain, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular formula and intricate architecture suggest a wide range of possible interactions and reactivity, which are currently under exploration in both academic and industrial settings.

One of the key reasons for the growing interest in 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide is its potential role in drug discovery. The triazole ring is a well-known pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory properties. The addition of the carbothioamide group further enhances its bioactivity, as sulfur-containing compounds are frequently utilized in the development of enzyme inhibitors. Researchers are particularly intrigued by its possible applications in targeting resistant bacterial strains, a hot topic in the wake of increasing antibiotic resistance globally.

In addition to its pharmaceutical potential, this compound has also piqued the interest of material scientists. The ethoxypropyl and 3-methylbutyl side chains contribute to its lipophilicity, which could be advantageous in the design of novel polymers or coatings. Recent studies have explored its use as a building block for supramolecular chemistry, where its ability to form hydrogen bonds and other non-covalent interactions could lead to the development of smart materials with tunable properties. This aligns with the current trend of seeking sustainable and multifunctional materials in industries ranging from electronics to packaging.

Another area where 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide shows promise is in agrochemical research. The triazole core is a common motif in pesticides and herbicides, and the presence of the carbothioamide group could enhance its efficacy against plant pathogens. With the increasing demand for eco-friendly crop protection solutions, this compound is being evaluated for its potential to reduce environmental impact while maintaining high activity. This is particularly relevant given the current focus on sustainable agriculture and the reduction of chemical runoff.

The synthesis of 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide typically involves multi-step organic reactions, including the formation of the triazole ring via click chemistry, followed by the introduction of the carbothioamide group. Researchers have optimized these processes to improve yield and purity, making it more accessible for further studies. Its stability under various conditions is also a subject of investigation, as this determines its suitability for long-term storage and application in different environments.

From a commercial perspective, the demand for specialized triazole derivatives like 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide is on the rise. Companies involved in fine chemicals and custom synthesis are increasingly listing such compounds in their portfolios to cater to the needs of pharmaceutical and agrochemical developers. The compound's CAS No. 2172453-05-1 serves as a unique identifier, facilitating its procurement and regulatory compliance across global markets.

In conclusion, 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbothioamide represents a versatile and promising compound with applications spanning multiple industries. Its unique combination of a triazole core, carbothioamide functionality, and tailored side chains makes it a valuable subject for ongoing research. As scientists continue to unravel its full potential, this compound is likely to play a significant role in addressing some of the most pressing challenges in healthcare, agriculture, and materials science.